Cas no 31891-06-2 (Ethyl 2-aminothiophene-3-carboxylate)

Ethyl 2-aminothiophene-3-carboxylate structure
31891-06-2 structure
Product Name:Ethyl 2-aminothiophene-3-carboxylate
CAS No:31891-06-2
Molecular Formula:C7H9NO2S
Molecular Weight:171.21686
MDL:MFCD01566303
CID:53814
PubChem ID:1988156

Ethyl 2-aminothiophene-3-carboxylate Properties

Names and Identifiers

    • Ethyl 2-aminothiophene-3-carboxylate
    • 2-Aminothiophene-3-Carboxylic Acid Ethyl Ester
    • 2-Amino-thiophene-3-carboxylic acid ethyl ester
    • Ethyl 2-amino-3-thiophenecarboxylate
    • 2-amino-3-carboethoxythiophene
    • 2-amino-3-ethoxycarbonylthiophene
    • 2-aminothiophene
    • 2-aminothiophene-3-carboxylate
    • ethyl 2-amino-thiophene-3-carboxylate
    • (R)-2-Diphenylphosphino,2-hydroxyl-1,1-binaphthyl
    • MKJQYFVTEPGXIE-UHFFFAOYSA-N
    • Z56769392
    • CS-W008319
    • Ethyl 2-amino-3-thiophenecarboxylate, AldrichCPR
    • 31891-06-2
    • A22978
    • J-520713
    • SY003505
    • AKOS000200207
    • DTXSID50365792
    • BB 0218388
    • AM20090456
    • EN300-02969
    • AC-5468
    • DS-0777
    • 3-THIOPHENECARBOXYLIC ACID, 2-AMINO-, ETHYL ESTER
    • SCHEMBL225275
    • FT-0639003
    • ethyl 2-amino-3-thenoate
    • J-018564
    • AB09218
    • FS-1458
    • F2146-0062
    • ethyl2-aminothiophene-3-carboxylate
    • MFCD01566303
    • DB-007472
    • ALBB-002020
    • BBL016855
    • DTXCID20316832
    • STK436102
    • MDL: MFCD01566303
    • InChIKey: MKJQYFVTEPGXIE-UHFFFAOYSA-N
    • Inchi: 1S/C7H9NO2S/c1-2-10-7(9)5-3-4-11-6(5)8/h3-4H,2,8H2,1H3
    • SMILES: C1=CSC(=C1C(OCC)=O)N

Computed Properties

  • Exact Mass: 171.0354g/mol
  • Surface Charge: 0
  • XLogP3: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 171.0354g/mol
  • Monoisotopic Mass: 171.0354g/mol
  • Topological Polar Surface Area: 80.6Ų
  • Heavy Atom Count: 11
  • Complexity: 151
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 2.08820
  • PSA: 80.56000
  • Refractive Index: 1.582
  • Water Partition Coefficient: Slightly soluble in water.
  • Boiling Point: 273.6°C at 760 mmHg
  • Melting Point: 42 ~ 49°C
  • Flash Point: 119.3℃
  • Color/Form: Brown solid
  • Density: 1.262

Ethyl 2-aminothiophene-3-carboxylate Security Information

Ethyl 2-aminothiophene-3-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-aminothiophene-3-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003QK5-5g
Ethyl 2-aminothiophene-3-carboxylate
31891-06-2 97%
5g
$28.00 2025-02-20
A2B Chem LLC
AB73589-5g
Ethyl 2-aminothiophene-3-carboxylate
31891-06-2 97%
5g
$10.00 2024-04-20
Aaron
AR003QSH-1g
Ethyl 2-aminothiophene-3-carboxylate
31891-06-2 97%
1g
$5.00 2025-01-22
abcr
AB246421-5 g
Ethyl 2-aminothiophene-3-carboxylate, 95%; .
31891-06-2 95%
5g
€74.40 2023-04-27
Alichem
A169005599-250g
Ethyl 2-aminothiophene-3-carboxylate
31891-06-2 97%
250g
$387.20 2023-09-02
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A187547-5g
Ethyl 2-aminothiophene-3-carboxylate
31891-06-2 97%
5g
$13.0 2024-07-19
Apollo Scientific
OR5684-250mg
Ethyl 2-aminothiophene-3-carboxylate
31891-06-2 97%
250mg
£10.00 2024-05-23
Chemenu
CM113863-100g
ethyl 2-aminothiophene-3-carboxylate
31891-06-2 97%
100g
$153 2021-08-06
Crysdot LLC
CD11146153-500g
Ethyl 2-aminothiophene-3-carboxylate
31891-06-2 97%
500g
$545 2024-07-19
Enamine
EN300-02969-0.05g
ethyl 2-aminothiophene-3-carboxylate
31891-06-2 94%
0.05g
$19.0 2023-07-08

Ethyl 2-aminothiophene-3-carboxylate Synthesis

Ethyl 2-aminothiophene-3-carboxylate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:31891-06-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:31891-06-2)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:31891-06-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Ethyl 2-aminothiophene-3-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:31891-06-2)Ethyl 2-aminothiophene-3-carboxylate
A22978
Purity:99%/99%
Quantity:100g/500g
Price($):150.0/356.0